Cas no 172215-95-1 (2-Acetamino-5-chloro-3-nitro benzotrifluoride)

• Product Name: 2-Acetamino-5-chloro-3-nitro benzotrifluoride
• CAS No: 172215-95-1
• MF: C₉H₆ClF₃N₂O₃
• MW: 282.603751659393
• CID: 111466
• PubChem ID: 10564882
• Update Time: 2025-07-15

2-Acetamino-5-chloro-3-nitro benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2-nitro-6-(trifluoromethyl)phenyl)acetamide
• Acetamide,N-[4-chloro-2-nitro-6-(trifluoromethyl)phenyl]-
• N-[4-chloro-2-nitro-6-(trifluoromethyl)phenyl]acetamide
• 2-acetamido-5-chloro-3-nitrobenzotrifluoride
• 2-Acetamino-5-chloro-3-nitro benzotrifluoride
• 4-chloro-6-(trifluoromethyl)-2-nitroacetanilide
• DTXSID40441857
• MFCD08062505
• 172215-95-1
• SCHEMBL8904042

• Inchi： 1S/C9H6ClF3N2O3/c1-4(16)14-8-6(9(11,12)13)2-5(10)3-7(8)15(17)18/h2-3H,1H3,(H,14,16)
• InChI Key： PIOFBQYLNVJKCT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(F)(F)F)C=1)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.00200
• Monoisotopic Mass: 282.0019042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.92000
• LogP: 3.82160

Additional information on 2-Acetamino-5-chloro-3-nitro benzotrifluoride

2-Acetamido-5-chloro-3-nitro benzotrifluoride (CAS No. 172215-95-1): A Comprehensive Overview

2-Acetamido-5-chloro-3-nitro benzotrifluoride (CAS No. 172215-95-1) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its acetamido, chloro, and nitro substituents, along with a benzotrifluoride moiety, offers a range of potential applications in the development of novel therapeutic agents.

The chemical structure of 2-Acetamido-5-chloro-3-nitro benzotrifluoride is particularly noteworthy due to its functional groups, which can influence its reactivity and biological activity. The acetamido group, for instance, is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to biological targets. The chloro substituent can modulate the lipophilicity and electronic properties of the molecule, while the nitro group can serve as an electron-withdrawing moiety, affecting the compound's reactivity and stability.

The benzotrifluoride moiety is another key feature of this compound. The presence of three fluorine atoms in the benzene ring can significantly alter the physicochemical properties of the molecule, such as its solubility and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

In recent years, 2-Acetamido-5-chloro-3-nitro benzotrifluoride has been explored in various research studies for its potential therapeutic applications. One notable area of interest is its use as an intermediate in the synthesis of pharmaceuticals. For example, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antiviral agents. The researchers found that derivatives of 2-Acetamido-5-chloro-3-nitro benzotrifluoride exhibited potent antiviral activity against several strains of influenza virus, making it a promising lead compound for further drug development.

Beyond antiviral applications, 2-Acetamido-5-chloro-3-nitro benzotrifluoride has also shown potential in cancer research. A study published in Cancer Research investigated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that derivatives of 2-Acetamido-5-chloro-3-nitro benzotrifluoride demonstrated selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a lead compound for anticancer drug development.

The synthesis and characterization of 2-Acetamido-5-chloro-3-nitro benzotrifluoride have been well-documented in the literature. A common synthetic route involves the nitration of 4-acetamidobenzotrifluoride followed by chlorination to introduce the chloro substituent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are typically employed to confirm the structure and purity of the final product.

In addition to its synthetic utility, 2-Acetamido-5-chloro-3-nitro benzotrifluoride has also been studied for its environmental impact. Research published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The findings suggested that while it is relatively stable under environmental conditions, it does not pose significant ecotoxicological risks when used within regulated limits.

The future prospects for 2-Acetamido-5-chloro-3-nitro benzotrifluoride are promising. Ongoing research continues to explore its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. As new derivatives and analogs are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, 2-Acetamido-5-chloro-3-nitro benzotrifluoride (CAS No. 172215-95-1) is a multifaceted organic compound with a rich chemical structure that offers numerous opportunities for research and development. Its unique combination of functional groups makes it a valuable intermediate in pharmaceutical synthesis and a promising candidate for therapeutic applications. As research progresses, it is expected that this compound will continue to contribute significantly to advancements in medicinal chemistry and related fields.